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Compound of Interest

Compound Name: Azido-PEG11-acid

Cat. No.: B8103800

For Researchers, Scientists, and Drug Development Professionals

Azido-PEG11-acid is a heterobifunctional linker molecule integral to the development of
advanced bioconjugates and targeted therapeutics, particularly in the realm of Proteolysis
Targeting Chimeras (PROTACS). Its unique structure, featuring a terminal azide group for
“click" chemistry and a carboxylic acid for amine coupling, bridged by a flexible 11-unit
polyethylene glycol (PEG) chain, offers significant advantages in solubility and linker
optimization. Proper storage and handling of this reagent are paramount to ensure its stability,
reactivity, and the safety of laboratory personnel. This guide provides an in-depth overview of
the recommended procedures for Azido-PEG11-acid.

Core Properties and Stability Assessment

Azido-PEG11-acid is a solid material with a molecular formula of C25H49N3013 and a
molecular weight of 599.67 g/mol , typically supplied with a purity of 98% or higher.[1] The
stability of organic azides is a critical consideration for their safe handling. Two key principles
for assessing the potential hazards of organic azides are the carbon-to-nitrogen (C/N) ratio and
the "Rule of Six." For Azido-PEG11-acid, with 25 carbon atoms and 3 nitrogen atoms, the C/N
ratio is greater than 3, which generally suggests a lower risk of explosive decomposition
compared to azides with a higher nitrogen content. The "Rule of Six" posits that there should
be at least six carbon atoms for each energetic functional group (in this case, the azide).
Azido-PEG11-acid comfortably meets this criterion, indicating a relatively stable compound
under normal laboratory conditions.
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However, despite its inherent stability, the azide functional group can be reactive under certain
conditions. It is crucial to avoid contact with strong acids, which can lead to the formation of
highly toxic and explosive hydrazoic acid. Additionally, contact with heavy metals (e.g., copper,
lead, silver, mercury) and their salts can form shock-sensitive and potentially explosive metal
azides. Halogenated solvents should also be avoided as they can react with the azide group.

Quantitative Data Summary

For ease of reference, the key quantitative data for Azido-PEG11-acid are summarized in the
table below. It is important to note that some physical properties, such as melting and boiling
points, are not readily available in the public domain and may vary slightly between batches
and suppliers.

Property Value Source(s)
Chemical Formula C25H49N3013 [1]
Molecular Weight 599.67 g/mol [1]

Purity >98% [1]
Physical Form Solid [1]
Recommended Storage -20°C

Soluble in DMSO, DMF, and

Solubility DCM. Limited solubility in (for a similar compound)
water.

Melting Point Not available

Boiling Point Not available

Experimental Protocols

The following protocols provide detailed methodologies for the safe handling, preparation of
solutions, and disposal of Azido-PEG11-acid.

Protocol 1: Receiving and Storage
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Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.
Verification: Confirm that the product name and specifications on the label match the order.

Storage: Immediately transfer the container to a freezer set at -20°C for long-term storage.
The container should be tightly sealed to prevent moisture ingress.

Inert Atmosphere: For optimal stability, especially if the compound will be stored for an
extended period, consider storing it under an inert atmosphere (e.g., argon or nitrogen).

Protocol 2: Weighing and Dissolving a Solid Sample

Note: Due to the potential for electrostatic charge accumulation with solid PEG derivatives, it is
advisable to handle the material in an environment with controlled humidity where possible.

Equilibration: Before opening, allow the container to warm to room temperature to prevent
condensation of moisture on the compound.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
glasses, and chemical-resistant gloves (e.g., nitrile).

Weighing: In a chemical fume hood, carefully weigh the desired amount of the solid Azido-
PEG11-acid using a non-metallic spatula and a tared, appropriate container (e.g., a glass
vial).

Solvent Addition: Add the desired solvent (e.g., DMSO, DMF) to the solid.

Dissolution: Gently swirl or vortex the mixture to dissolve the solid. If necessary, sonication in
a water bath can be used to aid dissolution. For viscous PEG compounds, gentle warming
may also be employed, but care should be taken to avoid high temperatures that could
promote degradation.

Protocol 3: Preparation of Stock Solutions

e Solvent Selection: Choose a suitable solvent based on the requirements of the downstream
application. Anhydrous solvents are recommended to prevent hydrolysis.
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o Concentration Calculation: Calculate the required volume of solvent to achieve the desired
stock solution concentration.

e Preparation: In a fume hood, add the calculated volume of solvent to the accurately weighed
Azido-PEG11-acid.

» Homogenization: Ensure the solution is completely homogenous by gentle mixing.

o Storage of Stock Solutions: Store stock solutions at -20°C in tightly sealed vials. If the
solvent is hygroscopic (e.g., DMSO), consider aliquoting the solution to minimize freeze-thaw
cycles and moisture absorption.

Protocol 4: Waste Disposal

Contaminated Materials: Dispose of all contaminated labware, such as pipette tips and vials,

in a designated hazardous waste container.

Ligquid Waste: Collect all liquid waste containing Azido-PEG11-acid in a clearly labeled,

sealed waste container.

Incompatible Waste Streams: Do not mix azide-containing waste with acidic waste to prevent

the formation of hydrazoic acid.

Institutional Guidelines: Follow all institutional and local regulations for the disposal of

chemical waste.

Signaling Pathways and Experimental Workflows

The primary utility of Azido-PEG11-acid lies in its role as a linker in bioconjugation. The azide
group participates in "click" chemistry reactions, most notably the Copper(l)-catalyzed Azide-
Alkyne Cycloaddition (CUAAC) and the Strain-promoted Azide-Alkyne Cycloaddition (SPAAC).
These reactions form a stable triazole linkage. The carboxylic acid moiety is readily activated
for conjugation to primary amines, forming a stable amide bond.
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General Experimental Workflow for Azido-PEG11-acid Conjugation
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Caption: A logical workflow for the conjugation of Azido-PEG11-acid.
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Logical Relationships in Safe Handling

The safe handling of Azido-PEG11-acid is predicated on a clear understanding of its chemical
properties and potential hazards. The following diagram illustrates the logical relationships
between storage, handling, and disposal, emphasizing the critical safety precautions at each

stage.
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Logical Workflow for Safe Storage and Handling
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Caption: Key decision points and procedures for the safe handling of Azido-PEG11-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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